Cas no 1940180-76-6 ((S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1940180-76-6
• MF: C₁₄H₂₅BN₂O₂
• MW: 264.171503782272
• CID: 5221380
• Update Time: 2025-06-11

(S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C14H25BN2O2/c1-7-8-11(2)17-10-12(9-16-17)15-18-13(3,4)14(5,6)19-15/h9-11H,7-8H2,1-6H3/t11-/m0/s1
• InChI Key： YWPNPTKRPAFZMP-NSHDSACASA-N
• SMILES： N1([C@@H](C)CCC)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Additional information on (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1940180-76-6)

The compound (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1940180-76-6) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern pharmaceutical research and organic synthesis. Its unique chiral structure and boronate ester functionality make it a valuable intermediate for constructing complex molecules, particularly in the development of targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its applications in catalysis, drug discovery, and material science, aligning with the growing demand for precision chemistry in academia and industry.

One of the most compelling aspects of CAS No. 1940180-76-6 is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of C−C bond formation in medicinal chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity, addressing common challenges in boronic acid derivatives. This aligns with current trends in green chemistry, where efficient, low-waste methodologies are prioritized. Recent publications highlight its utility in synthesizing chiral ligands for asymmetric catalysis, a hot topic in AI-driven molecular design platforms.

From a structure-activity relationship (SAR) perspective, the (S)-pentan-2-yl group introduces stereochemical control, critical for enantioselective synthesis. This feature resonates with the pharmaceutical industry's focus on single-enantiomer drugs to minimize off-target effects. Analytical techniques like HPLC chiral separation and X-ray crystallography are often employed to characterize this compound, reflecting advancements in analytical chemistry instrumentation—a frequent search query among researchers.

The thermal stability and solubility profile of (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole make it compatible with diverse reaction conditions, from microwave-assisted synthesis to continuous flow chemistry. These methodologies dominate discussions in process chemistry forums and patent literature, underscoring the compound's industrial relevance. Notably, its logP value and hydrogen-bond acceptor count suggest favorable drug-likeness properties, a key consideration in preclinical development pipelines.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors further elevate the importance of this boronate ester. These areas attract substantial venture capital investment in biotech, as evidenced by rising Google Scholar citations for related degredation technology keywords. The compound's pyrazole core also intersects with interest in kinase inhibitor scaffolds, a perennial focus in cancer therapeutics research.

Quality control protocols for CAS 1940180-76-6 typically involve NMR purity assessment (particularly ¹¹B and ¹³C spectra) and residual solvent analysis by GC-MS. These procedures address stringent ICH guidelines requirements—a frequent search term among quality assurance professionals. The compound's storage conditions (often under inert atmosphere at -20°C) and handling precautions are meticulously documented, reflecting broader industry emphasis on compound stability databases.

In the context of intellectual property landscapes, derivatives of this structure appear in patents covering allosteric modulators and bioconjugation techniques. This connects to trending searches around ADC (antibody-drug conjugate) payloads and bifunctional molecules. The chiral purity (>98% ee typically specified) meets exacting standards for clinical trial materials, positioning it as a strategic asset in contract manufacturing negotiations.

Environmental fate studies of similar organoboron compounds indicate moderate biodegradability, relevant to ESG (Environmental, Social, and Governance) compliance in chemical production. This aspect aligns with increasing regulatory focus on PMI (process mass intensity) metrics—a growing concern in sustainability reporting across the chemical sector. Computational modeling of its molecular electrostatic potential surfaces also provides insights for computational chemistry enthusiasts exploring density functional theory applications.

The global market for such high-value intermediates is projected to expand with rising R&D expenditure in biopharmaceuticals. Supply chain considerations for 1940180-76-6 involve specialized cold-chain logistics and customs documentation for boron-containing substances—topics frequently queried in chemical sourcing platforms. Its pricing reflects chiral premium factors and scale-up challenges associated with asymmetric synthesis routes.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), cutting-edge areas in nanomaterials science. The compound's boron neutron capture therapy (BNCT) potential also warrants investigation, given recent advances in radiopharmaceuticals. These applications position (S)-1-(Pentan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole at the nexus of multiple converging technologies shaping 21st-century chemical innovation.